4-(4-Fluorophenoxy)picolinimidamide hydrochloride
Description
4-(4-Fluorophenoxy)picolinimidamide hydrochloride is a halogenated picolinimidamide derivative featuring a fluorine-substituted phenoxy group at the 4-position of the pyridine ring. The fluorine atom enhances electronic properties and metabolic stability, while the phenoxy group contributes to lipophilicity and target binding .
Properties
CAS No. |
1179361-99-9 |
|---|---|
Molecular Formula |
C12H11ClFN3O |
Molecular Weight |
267.68 g/mol |
IUPAC Name |
4-(4-fluorophenoxy)pyridine-2-carboximidamide;hydrochloride |
InChI |
InChI=1S/C12H10FN3O.ClH/c13-8-1-3-9(4-2-8)17-10-5-6-16-11(7-10)12(14)15;/h1-7H,(H3,14,15);1H |
InChI Key |
FJSKESOIDVFYOP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1OC2=CC(=NC=C2)C(=N)N)F.Cl |
Origin of Product |
United States |
Preparation Methods
The synthesis of 4-(4-Fluorophenoxy)picolinimidamide hydrochloride involves several stepsThe reaction conditions often involve the use of specific reagents and catalysts to ensure the desired product is obtained with high purity . Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific research needs .
Chemical Reactions Analysis
4-(4-Fluorophenoxy)picolinimidamide hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
Medicinal Chemistry
Antimicrobial Activity
Research indicates that compounds similar to 4-(4-Fluorophenoxy)picolinimidamide hydrochloride exhibit significant antimicrobial properties. For instance, derivatives of picolinimidamide have been evaluated for their efficacy against Mycobacterium tuberculosis and other pathogens. A study demonstrated that modifications in the structure of picolinimidamide could enhance activity against resistant strains of bacteria, emphasizing the importance of fluorinated compounds in developing new antibiotics .
Neurological Applications
The compound has potential applications as a modulator of GABA-A receptors, which are crucial in treating various neurological disorders such as anxiety and depression. The modulation of these receptors can lead to therapeutic effects in conditions like schizophrenia and bipolar disorder . Studies have shown that specific derivatives can significantly impact neuronal excitability, providing a pathway for new treatments in neuropharmacology.
Pharmacological Insights
Inhibition of Enzymatic Activity
4-(4-Fluorophenoxy)picolinimidamide hydrochloride has been investigated for its role as a phosphodiesterase inhibitor, particularly PDE10A, which is linked to Type II diabetes management. The compound's inhibition of this enzyme can contribute to improved insulin sensitivity and glucose metabolism . This highlights its potential as a therapeutic agent in metabolic disorders.
Case Study: Anti-Cancer Properties
Recent studies have explored the anti-cancer properties of similar picolinimidamide derivatives. For example, compounds with structural similarities have shown promising results in inhibiting tumor growth in vitro and in vivo models. The mechanism involves the induction of apoptosis in cancer cells through the modulation of specific signaling pathways .
Material Science Applications
Synthesis of Functional Materials
The unique chemical structure of 4-(4-Fluorophenoxy)picolinimidamide hydrochloride allows it to be utilized in synthesizing functional materials, including polymers and nanocomposites. These materials exhibit enhanced thermal stability and mechanical properties, making them suitable for various industrial applications .
Table 1: Summary of Applications
Mechanism of Action
The mechanism of action of 4-(4-Fluorophenoxy)picolinimidamide hydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and research context .
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations and Physicochemical Properties
The table below highlights key structural analogs and their properties:
Key Observations:
Electronic Effects: The trifluoromethyl group (C₇H₇ClF₃N₃) introduces strong electron-withdrawing effects, which can stabilize negative charges and improve resistance to oxidative metabolism . In contrast, the 4-fluorophenoxy group (C₁₂H₁₁ClFN₃O) offers moderate electron-withdrawing character while maintaining π-π stacking capabilities for target binding .
Lipophilicity and Solubility: The phenoxy analog (C₁₂H₁₂ClN₃O) exhibits higher lipophilicity (logP ~2.1) compared to the 4-fluorophenoxy derivative (logP ~1.8), likely due to reduced polarity .
Positional Isomerism :
- 6-Butoxy-3-chloropicolinimidamide (C₁₀H₁₄Cl₂N₃O) demonstrates how substitution at the 6-position instead of the 4-position can alter binding interactions with biological targets, such as enzymes or receptors .
Biological Activity
4-(4-Fluorophenoxy)picolinimidamide hydrochloride is a chemical compound with notable potential in medicinal chemistry due to its unique structural features and biological activities. This article explores its biological activity, including mechanisms of action, pharmacodynamics, and potential therapeutic applications, supported by data tables and case studies.
Chemical Structure and Properties
The compound features a picolinimidamide structure, characterized by an imidamide functional group attached to a pyridine ring, specifically at the 2-position, with a 4-fluorophenoxy substituent. Its molecular formula is and it has a molecular weight of 267.69 g/mol. The presence of fluorine in the phenoxy group enhances its biological activity by potentially increasing lipophilicity and stability in biological systems.
4-(4-Fluorophenoxy)picolinimidamide hydrochloride has been studied for its interaction with various biological targets, particularly in cancer therapy. The compound acts as an inhibitor of the Murine Double Minute 2 (MDM2) protein, which is known for its role in regulating the tumor suppressor p53. Inhibition of MDM2 leads to the activation of p53, promoting apoptosis in cancer cells.
Key Findings:
- Inhibition of MDM2 : The compound has demonstrated high binding affinity to MDM2, with an IC50 value indicating effective inhibition at low concentrations .
- Antitumor Efficacy : In preclinical models, administration of 4-(4-Fluorophenoxy)picolinimidamide hydrochloride resulted in significant tumor growth inhibition, showcasing its potential as an anticancer agent .
Biological Activity Data
The following table summarizes key biological activity metrics for 4-(4-Fluorophenoxy)picolinimidamide hydrochloride:
| Activity Type | Measurement | Result |
|---|---|---|
| MDM2 Binding Affinity | IC50 (nM) | 6.4 |
| Tumor Growth Inhibition | % Regression | Up to 100% |
| Oral Bioavailability | Plasma Exposure | Moderate |
Case Studies
- In Vivo Efficacy : A study evaluated the efficacy of the compound in mouse xenograft models. Administration at a dose of 100 mg/kg showed significant tumor regression over a period of 14 days .
- Pharmacokinetics : Investigations into the pharmacokinetic profile revealed that while the compound exhibited moderate bioavailability, strategies to enhance tissue penetration were explored, including modifications to lipophilicity and basicity .
Comparative Analysis
To understand the relative efficacy of 4-(4-Fluorophenoxy)picolinimidamide hydrochloride, it is essential to compare it with structurally similar compounds:
| Compound Name | Molecular Formula | CAS Number | Notable Features |
|---|---|---|---|
| 4-(4-Fluorophenoxy)picolinimidamide HCl | C13H12ClFN3 | 53485090 | Strong MDM2 inhibitor; high antitumor activity |
| Picolinimidamide hydrochloride | C6H8ClN3 | 12403615 | Simpler structure; lacks fluorinated group |
| 4-(2-Fluorophenoxy)picolinimidamide HCl | C13H12ClFN3 | 1179360-03-2 | Similar structure; different fluorine positioning |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
